Cas no 2228763-57-1 (1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228763-57-1
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 6100277
• PubChem ID: 165858122
• Update Time: 2025-06-10

1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1816375
• 2228763-57-1

• Inchi： 1S/C12H12FNO3/c13-10-7-14-6-3-9(10)12(11(16)17)4-1-8(15)2-5-12/h3,6-7H,1-2,4-5H2,(H,16,17)
• InChI Key： VTGNZFOBHYLEPK-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid

1-(3-Fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(3-Fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228763-57-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid is particularly noteworthy. It consists of a cyclohexane ring with a ketone group at the 4-position and a carboxylic acid group at the 1-position. The 3-fluoropyridine moiety is attached to the cyclohexane ring at the 1-position, contributing to the compound's unique properties. The presence of the fluorine atom in the pyridine ring can influence the compound's electronic and steric properties, potentially affecting its biological activity and pharmacokinetics.

The synthesis of 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of 3-fluoropyridine with a suitable cyclohexanone derivative, followed by carboxylation. This method typically involves multiple steps, including functional group manipulations and protective group strategies to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as catalytic reactions and microwave-assisted synthesis, which have improved the overall feasibility of large-scale production.

In terms of biological activities, 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, it has exhibited anti-inflammatory properties, which could be beneficial in managing conditions such as arthritis and other inflammatory diseases. The compound's ability to modulate cellular signaling pathways has also been explored, with potential applications in cancer therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid in human subjects. Preliminary data suggest that it is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. However, further research is needed to fully understand its long-term effects and potential side effects. The ongoing clinical trials are expected to provide valuable insights into the compound's therapeutic potential and guide its development as a novel drug candidate.

The pharmacological properties of 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid have also been investigated using computational methods. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to rationalize its biological activities. These computational models have been instrumental in optimizing the compound's structure for improved potency and selectivity.

In conclusion, 1-(3-fluoropyridin-4-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228763-57-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various diseases.